2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride
Overview
Description
2,2-Difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride, also known as DFPA-HCl, is a synthetic small molecule that has become increasingly popular in scientific research due to its unique properties and ability to interact with a variety of biological systems. This compound has been extensively studied in recent years, and has been found to have a wide range of applications in biochemistry and physiology.
Scientific Research Applications
2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride has been widely used in scientific research due to its unique properties. It has been found to be a potent inhibitor of a number of enzymes, including the enzyme acetylcholinesterase. This makes it useful for studying the effects of acetylcholine on the nervous system. It has also been used to study the effects of other neurotransmitters, such as serotonin. In addition, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride has been used to study the effects of various hormones, such as epinephrine and norepinephrine.
Mechanism of Action
2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride works by binding to the active site of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By binding to the active site, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride inhibits the enzyme’s activity, resulting in an increase in the amount of acetylcholine in the synapse. This increase in acetylcholine can then lead to a variety of physiological effects, depending on the area of the brain that is affected.
Biochemical and Physiological Effects
2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which can lead to increased alertness and improved memory. It has also been found to increase the levels of serotonin, which can lead to improved mood and decreased anxiety. In addition, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride has been found to increase the levels of norepinephrine and epinephrine, which can lead to increased energy and improved focus.
Advantages and Limitations for Lab Experiments
2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride has a number of advantages for use in lab experiments. It is easy to synthesize, and is relatively stable in aqueous solution. In addition, it is non-toxic and has a low cost, making it an attractive option for laboratory research. However, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride also has some limitations. It has a short half-life, which can make it difficult to study its effects over time. In addition, its effects can vary depending on the area of the brain that is affected, making it difficult to study its effects on a large scale.
Future Directions
Despite its limitations, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride has a great potential for further research. One possible future direction is to use it to study the effects of acetylcholine on the development of Alzheimer’s disease. Another possible future direction is to use it to study the effects of neurotransmitters on the development of Parkinson’s disease. In addition, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride could be used to study the effects of hormones on the development of various diseases, such as diabetes and obesity. Finally, 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride could be used to study the effects of neurotransmitters on the development of various types of addiction.
Synthesis Methods
2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride is synthesized from 2-fluoroacetic acid and pyrrolidine by a two-step process. The first step involves the reaction of 2-fluoroacetic acid and pyrrolidine in aqueous solution at room temperature to form 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid. The second step involves the hydrolysis of this compound with hydrochloric acid to form 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride. This synthesis method is simple and efficient, and has been widely used in scientific research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride involves the reaction of 2,2-difluoroacetic acid with pyrrolidine followed by hydrochloric acid treatment.", "Starting Materials": [ "2,2-difluoroacetic acid", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,2-difluoroacetic acid is reacted with pyrrolidine in the presence of a suitable solvent and a catalyst to form 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid.", "Step 2: The resulting product from step 1 is treated with hydrochloric acid to form 2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride." ] } | |
CAS RN |
2408974-55-8 |
Product Name |
2,2-difluoro-2-(pyrrolidin-3-yl)acetic acid hydrochloride |
Molecular Formula |
C6H10ClF2NO2 |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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